Cas no 83706-98-3 (cis-4,4,4-Trifluorobut-2-enol)

Technical Introduction for cis-4,4,4-Trifluorobut-2-enol: cis-4,4,4-Trifluorobut-2-enol is a fluorinated unsaturated alcohol with the molecular formula C₄H₅F₃O. The presence of the trifluoromethyl group and the cis-configuration of the double bond impart unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of fluorinated compounds. Its structural features enhance electrophilic and nucleophilic properties, facilitating applications in pharmaceuticals, agrochemicals, and specialty materials. The compound's high purity and stability under controlled conditions ensure consistent performance in synthetic routes. Its utility in introducing trifluoromethylated motifs into target molecules underscores its importance in modern fluorination chemistry.

cis-4,4,4-Trifluorobut-2-enol structure

Product Name:cis-4,4,4-Trifluorobut-2-enol

CAS No:83706-98-3

MF:C₄H₅F₃O

MW:126.077111959457

CID:709187

PubChem ID:51051604

Update Time:2025-06-13

cis-4,4,4-Trifluorobut-2-enol Chemical and Physical Properties

Names and Identifiers

- 2-Buten-1-ol,4,4,4-trifluoro-, (2Z)-
- 4,4,4-TRIFLUOROBUT-2-ENOL(CIS)
- (Z)-4,4,4-trifluorobut-2-en-1-ol
- cis-4,4,4-Trifluoro-2-buten-1-ol
- CS-0069532
- cis-4,4,4-Trifluoro-but-2-en-1-ol
- 83706-98-3
- MFCD03092907
- 4,4,4-Trifluorobut-2-enol (cis)
- (2Z)-4,4,4-TRIFLUOROBUT-2-EN-1-OL
- SCHEMBL22115813
- UUTWQLLIVDODPQ-UPHRSURJSA-N
- BS-18170
- AKOS005258475
- Cis-4,4,4-trifluorobut-2-enol
- 83706-94-9
- cis-4,4,4-Trifluorobut-2-enol
- Inchi： 1S/C4H5F3O/c5-4(6,7)2-1-3-8/h1-2,8H,3H2/b2-1-
- InChI Key： UUTWQLLIVDODPQ-UPHRSURJSA-N
- SMILES： FC(/C=C\CO)(F)F

Computed Properties

Exact Mass: 126.029
Monoisotopic Mass: 126.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 83.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2A^2
XLogP3: 0.9

Experimental Properties

Boiling Point: 118.5℃(630 torr)
PSA: 20.23000
LogP: 1.09720

cis-4,4,4-Trifluorobut-2-enol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ET616-250mg	cis-4,4,4-Trifluorobut-2-enol	83706-98-3	97%	250mg	2049CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ET616-100mg	cis-4,4,4-Trifluorobut-2-enol	83706-98-3	97%	100mg	798CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ET616-200mg	cis-4,4,4-Trifluorobut-2-enol	83706-98-3	97%	200mg	188.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ET616-50mg	cis-4,4,4-Trifluorobut-2-enol	83706-98-3	97%	50mg	81.0CNY	2021-07-15
Apollo Scientific	PC450521-500mg	cis-4,4,4-Trifluoro-2-buten-1-ol	83706-98-3		500mg	£295.00	2025-02-21
Apollo Scientific	PC450521-250mg	cis-4,4,4-Trifluoro-2-buten-1-ol	83706-98-3		250mg	￡180.00	2022-03-29
Apollo Scientific	PC450521-1g	cis-4,4,4-Trifluoro-2-buten-1-ol	83706-98-3		1g	£525.00	2025-02-21
Chemenu	CM543027-100mg	(Z)-4,4,4-Trifluorobut-2-en-1-ol	83706-98-3	95%+	100mg	$107	2023-02-01
Chemenu	CM543027-250mg	(Z)-4,4,4-Trifluorobut-2-en-1-ol	83706-98-3	95%+	250mg	$161	2023-02-01
Chemenu	CM543027-1g	(Z)-4,4,4-Trifluorobut-2-en-1-ol	83706-98-3	95%+	1g	$402	2023-02-01

cis-4,4,4-Trifluorobut-2-enol Production Method

Production Method 1

2314-97-8

83706-98-3

83706-94-9

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Cuprous iodide Solvents: Tetrahydrofuran

Reference

Ultrasound-promoted selective perfluoroalkylation on the desired position of organic molecules

Kitazume, Tomoya; et al, Journal of the American Chemical Society, 1985, 107(18), 5186-91

Production Method 2

83706-98-3

83706-94-9

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Cuprous iodide Solvents: Tetrahydrofuran

Reference

Ultrasound-promoted selective perfluoroalkylation on the desired position of organic molecules

Kitazume, Tomoya; et al, Journal of the American Chemical Society, 1985, 107(18), 5186-91

cis-4,4,4-Trifluorobut-2-enol Raw materials

Trifluoroiodomethane

cis-4,4,4-Trifluorobut-2-enol Preparation Products

cis-4,4,4-Trifluorobut-2-enol Related Literature

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Additional information on cis-4,4,4-Trifluorobut-2-enol

Comprehensive Analysis of cis-4,4,4-Trifluorobut-2-enol (CAS No. 83706-98-3): Properties, Applications, and Industry Trends

cis-4,4,4-Trifluorobut-2-enol (CAS No. 83706-98-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a cis-configured double bond makes this molecule a versatile intermediate in synthetic chemistry. Its molecular formula C4H5F3O and molecular weight 126.08 g/mol highlight its compact yet reactive nature, ideal for precision applications.

In recent years, the demand for fluorinated building blocks like cis-4,4,4-Trifluorobut-2-enol has surged, driven by trends in drug discovery and sustainable chemistry. Researchers frequently search for "fluorinated alcohols in catalysis" or "CAS 83706-98-3 solubility," reflecting its relevance in optimizing reaction pathways. The compound’s low boiling point (≈120°C) and moderate polarity make it suitable for green solvent alternatives, aligning with the industry’s shift toward eco-friendly synthesis.

A key application of cis-4,4,4-Trifluorobut-2-enol lies in asymmetric synthesis, where its chiral center and electron-withdrawing trifluoromethyl group enhance stereoselectivity. This aligns with trending queries such as "how to improve enantiomeric excess using fluorinated intermediates." Additionally, its role in protease inhibitor development has been explored, addressing popular search terms like "fluorinated compounds in antiviral drugs."

From a technical perspective, 83706-98-3 exhibits notable stability under inert atmospheres but requires storage at 2–8°C to prevent polymerization. Analytical methods like GC-MS and NMR are commonly employed for purity verification, a topic often queried as "CAS 83706-98-3 characterization techniques." Its compatibility with Grignard reagents and palladium-catalyzed couplings further expands its utility.

The compound’s structure-activity relationship (SAR) is another hotspot, particularly in medicinal chemistry forums discussing "CF3 group effects on bioactivity." Recent patents highlight derivatives of cis-4,4,4-Trifluorobut-2-enol as kinase inhibitors, resonating with searches for "new cancer drug intermediates 2024."

In conclusion, cis-4,4,4-Trifluorobut-2-enol (CAS No. 83706-98-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability to high-value applications and alignment with sustainability goals ensure its continued prominence in scientific and industrial discourse.